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Compound of Interest

Compound Name: IR-775 chloride

CAS No.: 199444-11-6

Cat. No.: B1148869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical

properties of IR-775 chloride, a near-infrared (NIR) cyanine dye. Understanding these core

characteristics is paramount for its effective application in various research and development

fields, including fluorescence imaging, in vivo tracking, and as a photosensitizer.

Core Molecular and Physical Attributes
IR-775 chloride is a complex organic molecule notable for its strong absorption and

fluorescence in the near-infrared spectrum. Its fundamental properties are summarized below.

Molecular Formula and Weight
The chemical identity of IR-775 chloride is defined by its molecular formula and weight, which

are critical for stoichiometric calculations in experimental protocols.

Molecular Formula: C₃₂H₃₆Cl₂N₂[1][2][3]

Molecular Weight: 519.55 g/mol [2][3][4]

Chemical Structure and Nomenclature
The intricate structure of IR-775 chloride dictates its spectral properties and reactivity.
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IUPAC Name: (2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-

yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole chloride[1]

CAS Number: 199444-11-6[1][2][4]

Synonyms for IR-775 chloride include: 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-

indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium chloride[2]

[3][5].

Physicochemical and Spectroscopic Properties
The utility of IR-775 chloride in research is primarily due to its distinct physicochemical and

spectral characteristics.

Property Value Source(s)

Physical Appearance
Green to dark green

powder/crystal
[3][5]

Melting Point 208-215 °C [2]

Maximum Absorption (λmax) 775 nm (in Methanol) [3]

Molar Extinction Coefficient
min. 240,000 (in Methanol at

772.0 to 777.0 nm)
[3][5]

Experimental Workflow: Preparation of IR-775
Chloride for In Vitro Fluorescence Imaging
The following is a generalized workflow for preparing and utilizing IR-775 chloride for

fluorescence microscopy applications. The causality behind each step is explained to ensure

experimental integrity.
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Stock Solution Preparation Working Solution and Staining Fluorescence Microscopy

1. Calculate Mass for Stock Solution (e.g., 1 mM) 2. Accurately Weigh IR-775 Chloride
Informs required mass

3. Dissolve in Anhydrous DMSO
Precise concentration

4. Aliquot and Store at -20°C (Protected from Light)
Ensures stability

5. Dilute Stock to Working Concentration in Buffer/MediaPrepares for experiment 6. Incubate with Cells/Tissue
Introduces dye to sample

7. Wash to Remove Unbound Dye
Reduces background noise

8. Mount Sample on Microscope SlidePrepares for observation 9. Acquire Images using NIR Filter Set
Data acquisition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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